Cas no 827321-05-1 (Phosphonic acid, [(2R)-2-amino-2-(2,4-dichlorophenyl)ethyl]-, diethyl ester (9CI))

Phosphonic acid, [(2R)-2-amino-2-(2,4-dichlorophenyl)ethyl]-, diethyl ester (9CI) structure

827321-05-1 structure

Product name:Phosphonic acid, [(2R)-2-amino-2-(2,4-dichlorophenyl)ethyl]-, diethyl ester (9CI)

CAS No:827321-05-1

MF:C₁₂H₁₈Cl₂NO₃P

MW:326.155982494354

CID:684815

Chemical and Physical Properties
Related Products

Phosphonic acid, [(2R)-2-amino-2-(2,4-dichlorophenyl)ethyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

- Phosphonic acid, [(2R)-2-amino-2-(2,4-dichlorophenyl)ethyl]-, diethylester
- Phosphonic acid, [(2R)-2-amino-2-(2,4-dichlorophenyl)ethyl]-, diethyl ester (9CI)
- Inchi： 1S/C12H18Cl2NO3P/c1-3-17-19(16,18-4-2)8-12(15)10-6-5-9(13)7-11(10)14/h5-7,12H,3-4,8,15H2,1-2H3/t12-/m0/s1
- InChI Key： GTUZNAFXNGHELS-LBPRGKRZSA-N
- SMILES： C(P(=O)(OCC)OCC)[C@H](N)C1=CC=C(Cl)C=C1Cl

Phosphonic acid, [(2R)-2-amino-2-(2,4-dichlorophenyl)ethyl]-, diethyl ester (9CI) Related Literature

1. A chemical-bond-driven edge reconstruction of Sb nanoribbons and their thermoelectric properties from first-principles calculations†

Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
2. 3R phase of MoS2 and WS2 outperforms the corresponding 2H phase for hydrogen evolution†

Rou Jun Toh,Zdeněk Sofer,Jan Luxa,David Sedmidubský,Martin Pumera Chem. Commun., 2017,53, 3054-3057
3. 3D printed geometrically tessellated sheets with origami-inspired patterns

AnastasiaL.Wickeler,HaniE.Naguib
4. A catalytic asymmetric hetero-Diels–Alder reaction of olefinic azlactones and isatins: facile access to chiral spirooxindole dihydropyranones†

Tai-Ping Gao,Jun-Bing Lin,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 8934-8936
5. 5-Fold symmetry in superatomic scandium clusters: exploiting favourable orbital overlap to sequester spin

J. T. A. Gilmour,N. Gaston Phys. Chem. Chem. Phys., 2020,22, 4051-4058
6. 4-Carboxylphthalhydrazidate-bridged layered Pb(ii) coordination polymers†

Juan Jin,Ming-Jun Jia,Yu Peng,Qin Hou,Ji-Qing Xu CrystEngComm, 2010,12, 1850-1855
7. A comparative solid state 13C NMR and thermal study of CO2 capture by amidines PMDBD and DBN

Eduardo Ribeiro deAzevedo,Tito José Bonagamba,Aldo Eloizo Job,Eduardo René Pérez González Green Chem., 2011,13, 2146-2153
8. 3D welan gum–graphene oxide composite hydrogels with efficient dye adsorption capacity†

Aixin Song,Jinglin Shen,Han Zhang,Zhaohua Song RSC Adv., 2015,5, 75589-75599
9. A biodegradable polymer-based common chemical avenue for optimizing switchable, chemically reactive and tunable adhesive superhydrophobicity†

Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
10. 3D-printed insect models offer a feasible method for mating studies of chrysomelid beetles

YuanWang,LeZong,Xin-YingZhang,Si-QinGe,KariA.Segraves,Huai-JunXue

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